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Compound Name: Solulan C-24

Cat. No.: B3422929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solulan™ C-24, a non-ionic emulsifier and solubilizer, is a complex of ethoxylated cholesterol

and ethoxylated vegetable fatty alcohol (INCI: Ceteth-24 and Choleth-24). Its unique properties

make it an effective agent for creating stable oil-in-water (O/W) emulsions in a variety of

pharmaceutical and cosmetic formulations. A key consideration in formulation development is

determining the optimal concentration of Solulan C-24 to ensure long-term emulsion stability,

which is critical for product efficacy, shelf-life, and aesthetic appeal.

These application notes provide a comprehensive overview of the impact of Solulan C-24
concentration on emulsion stability. Detailed experimental protocols are outlined to guide

researchers in determining the optimal concentration for their specific formulations.

Data Presentation: Solulan C-24 Concentration and
Emulsion Stability
The following table summarizes the expected quantitative data from experiments evaluating the

effect of varying Solulan C-24 concentrations on the physical stability of a model oil-in-water

emulsion. A typical recommended use level for emulsifiers of this type is between 1-5% w/w.
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Solulan C-
24
Concentrati
on (% w/w)

Mean
Droplet Size
(nm) (Day 1)

Mean
Droplet Size
(nm) (Day
30)

Zeta
Potential
(mV) (Day
1)

Creaming
Index (%)
(Day 7)

Visual
Stability (30
Days at
25°C)

0.5 850 1500 -15 12

Phase

separation

observed

1.0 500 650 -22 5
Slight

creaming

2.5 300 320 -35 <1
Stable, no

separation

5.0 250 260 -38 <1
Stable, no

separation

Note: This data is representative and intended for illustrative purposes. Actual results may vary

depending on the specific oil phase, aqueous phase, and processing parameters.

Experimental Protocols
I. Preparation of Oil-in-Water Emulsions
This protocol describes the preparation of a model O/W emulsion using varying concentrations

of Solulan C-24.

Materials:

Solulan C-24 (Ceteth-24 and Choleth-24)

Oil Phase (e.g., Mineral Oil, Caprylic/Capric Triglyceride)

Aqueous Phase (Deionized Water)

Preservative (e.g., Phenoxyethanol)

Beakers
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Homogenizer (e.g., high-shear rotor-stator homogenizer)

Water bath

Stirring plate and stir bar

Procedure:

Prepare the Aqueous Phase: In a beaker, combine deionized water and any water-soluble

components. Heat to 75°C in a water bath while stirring.

Prepare the Oil Phase: In a separate beaker, combine the oil phase components and

Solulan C-24. Heat to 75°C in a water bath while stirring until all components are melted and

uniform.

Emulsification: Slowly add the oil phase to the aqueous phase while homogenizing at a

moderate speed (e.g., 5,000 rpm) for 5-10 minutes.

Cooling: Remove the emulsion from the water bath and continue to stir gently with a paddle

stirrer until it cools to room temperature.

Final Additions: Add any temperature-sensitive ingredients, such as preservatives, once the

emulsion has cooled to below 40°C.

Homogenization (Optional): For a smaller particle size, a final homogenization step can be

performed on the cooled emulsion.

Storage: Transfer the prepared emulsions into sealed containers for stability testing.

II. Emulsion Stability Testing
A comprehensive assessment of emulsion stability involves monitoring several key parameters

over time and under various stress conditions.

A. Macroscopic Evaluation:

Visual Observation: Visually inspect the emulsions for any signs of instability, such as

creaming (upward movement of the dispersed phase), sedimentation (downward movement
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of the dispersed phase), flocculation (aggregation of droplets), or phase separation

(coalescence of droplets) at regular intervals (e.g., 24 hours, 7 days, 14 days, 30 days)

under different storage conditions (e.g., 4°C, 25°C, 40°C).

Creaming Index: For emulsions that show creaming, the creaming index can be calculated

using the following formula: CI (%) = (Height of the cream layer / Total height of the

emulsion) x 100

B. Microscopic Evaluation:

Optical Microscopy: Observe a drop of the emulsion under a light microscope to assess the

droplet morphology and look for signs of flocculation or coalescence.

Particle Size Analysis:

Instrumentation: Use a dynamic light scattering (DLS) instrument.

Sample Preparation: Dilute the emulsion with the continuous phase (deionized water for

O/W emulsions) to an appropriate concentration to avoid multiple scattering effects.

Measurement: Measure the mean droplet size and polydispersity index (PDI) of the

emulsion at specified time points. An increase in mean droplet size over time is indicative

of instability (coalescence or Ostwald ripening).

C. Zeta Potential Measurement:

Instrumentation: Use an instrument with electrophoretic light scattering (ELS) capabilities.

Sample Preparation: Dilute the emulsion as described for particle size analysis.

Measurement: Measure the zeta potential of the emulsion droplets. For O/W emulsions, a

zeta potential of greater than |30| mV generally indicates good stability due to strong

electrostatic repulsion between droplets.

D. Accelerated Stability Testing:

Centrifugation:
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Place a known volume of the emulsion in a graduated centrifuge tube.

Centrifuge at a specified speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).

Observe any phase separation. A stable emulsion will show no or minimal separation.

Freeze-Thaw Cycles:

Subject the emulsion to alternating temperature cycles (e.g., -10°C for 24 hours followed

by 25°C for 24 hours) for a specified number of cycles (e.g., 3-5 cycles).

After each cycle, visually inspect the emulsion for any signs of instability.

Visualization of Experimental Workflow and Key
Relationships
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Caption: Experimental workflow for determining the optimal Solulan C-24 concentration.
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Caption: Relationship between Solulan C-24 concentration and emulsion stability.

To cite this document: BenchChem. [Application Notes and Protocols for Optimal Emulsion
Stability using Solulan C-24]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422929#solulan-c-24-concentration-for-optimal-
emulsion-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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